Cas no 714568-47-5 (4-(2-azidoethyl)benzonitrile)

• Product Name: 4-(2-azidoethyl)benzonitrile
• CAS No: 714568-47-5
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 4155396
• PubChem ID: 22390712
• Update Time: 2025-08-05

4-(2-azidoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-azidoethyl)-
• 4-(2-azidoethyl)benzonitrile

• Inchi： 1S/C9H8N4/c10-7-9-3-1-8(2-4-9)5-6-12-13-11/h1-4H,5-6H2
• InChI Key： LWDKYDHPSRTUDR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C#N)=CC=1)CN=[N+]=[N-]

Additional information on 4-(2-azidoethyl)benzonitrile

4-(2-Azidoethyl)benzonitrile

4-(2-Azidoethyl)benzonitrile is a versatile organic compound with the CAS number 714568-47-5. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and functional groups. The molecule consists of a benzonitrile moiety attached to an azidoethyl group, making it a valuable building block for various chemical transformations.

The benzonitrile group in 4-(2-azidoethyl)benzonitrile provides a rigid aromatic system, while the azide (N3) group introduces reactivity and potential for further functionalization. Recent studies have highlighted the utility of this compound in click chemistry reactions, particularly in the formation of new carbon-nitrogen bonds. Its ability to undergo [3+2] cycloaddition reactions with alkenes or alkynes has made it a key component in the synthesis of bioactive molecules and advanced materials.

One of the most promising applications of 4-(2-azidoethyl)benzonitrile is in drug discovery. Researchers have utilized this compound as a precursor for constructing complex heterocyclic frameworks, which are essential in developing novel therapeutic agents. For instance, its azide group can be converted into an amine or other nitrogen-containing functionalities, enabling the creation of bioisosteres and drug-like molecules with improved pharmacokinetic profiles.

In addition to its role in medicinal chemistry, 4-(2-azidoethyl)benzonitrile has found applications in polymer science. The azide group can be incorporated into polymeric systems through controlled radical polymerization techniques, leading to materials with tailored mechanical and electronic properties. These polymers have potential uses in sensors, actuators, and advanced composites.

The synthesis of 4-(2-azidoethyl)benzonitrile typically involves multi-step processes that emphasize high yields and selectivity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production. For example, transition metal-catalyzed coupling reactions have been employed to construct the azide-containing side chain with high precision.

From an environmental standpoint, 4-(2-azidoethyl)benzonitrile exhibits moderate stability under standard storage conditions. However, its reactivity towards nucleophiles and radicals necessitates careful handling during synthesis and application. Researchers are actively exploring methods to improve its stability while maintaining its reactivity for industrial-scale production.

In conclusion, 4-(2-azidoethyl)benzonitrile (CAS No: 714568-47-5) is a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups makes it an invaluable tool for advancing chemical research and development.